Cas no 926218-27-1 (N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide)

• Product Name: N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide
• CAS No: 926218-27-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD09044531
• CID: 4720007
• Update Time: 2025-10-28

N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-amino-2-methoxyphenyl)thiophene-2-carboxamide
• N-(5-AMINO-2-METHOXYPHENYL)-2-THIOPHENECARBOXAMIDE
• N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide

• MDL： MFCD09044531
• Inchi： 1S/C12H12N2O2S/c1-16-10-5-4-8(13)7-9(10)14-12(15)11-3-2-6-17-11/h2-7H,13H2,1H3,(H,14,15)
• InChI Key： NEYGVUFMERYELP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=C(C=CC=1OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 92.6

Additional information on N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide

N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide (CAS No. 926218-27-1): A Comprehensive Overview

N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide (CAS No. 926218-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining thiophene and methoxyphenyl moieties, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide uses" or "CAS 926218-27-1 applications," reflecting its growing importance in drug discovery and development.

The molecular formula of N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide is C₁₂H₁₂N₂O₂S, with a molecular weight of 248.30 g/mol. Its structure features a thiophene carboxamide group linked to an amino-methoxyphenyl ring, which contributes to its potential as a building block for more complex molecules. Recent trends in medicinal chemistry highlight the importance of such heterocyclic compounds, particularly those containing thiophene derivatives, due to their diverse biological activities and drug-like properties.

In pharmaceutical applications, N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide has shown promise as a precursor in the synthesis of potential therapeutic agents. The presence of both amino and methoxy functional groups makes it particularly valuable for structure-activity relationship studies. Current research focuses on its potential role in developing compounds targeting various biological pathways, aligning with the increasing demand for "novel drug intermediates" and "small molecule therapeutics" in the pharmaceutical industry.

The compound's physicochemical properties have been extensively studied to support its various applications. With moderate solubility in organic solvents and specific stability characteristics, N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide offers versatility in synthetic chemistry protocols. These properties are frequently searched under terms like "926218-27-1 solubility" and "thiophene carboxamide stability," indicating the practical considerations researchers have when working with this material.

Quality control and analytical characterization of N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its intended applications, especially in pharmaceutical research where impurities might affect biological testing outcomes. This aligns with current industry concerns about "chemical compound characterization" and "pharmaceutical intermediate quality standards."

From a synthetic chemistry perspective, N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide serves as an important scaffold for further chemical modifications. The amino group provides a handle for various derivatization reactions, while the thiophene ring offers opportunities for further functionalization. Such versatility makes it valuable for combinatorial chemistry approaches and structure-activity relationship studies in drug discovery programs.

The market for specialized chemical intermediates like N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide has grown significantly in recent years, driven by increasing R&D activities in the pharmaceutical sector. Companies and researchers often search for "CAS 926218-27-1 suppliers" or "buy N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide," reflecting the compound's commercial importance. Current market trends emphasize the need for high-purity, well-characterized intermediates to support drug development pipelines.

In biochemical research, N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide has been investigated for its potential interactions with various biological targets. While not itself a drug candidate, its structural features make it a valuable tool for understanding molecular recognition processes. This aligns with current interests in "structure-based drug design" and "molecular target identification," which are hot topics in modern drug discovery.

Handling and storage recommendations for N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide follow standard laboratory practices for organic compounds. It should be stored in a cool, dry place, protected from light and moisture to maintain stability. These practical considerations are often searched under terms like "926218-27-1 storage conditions" and "handling amino phenyl compounds," demonstrating the practical needs of researchers working with this material.

Future research directions for N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide may explore its potential as a core structure for developing novel bioactive compounds. The growing interest in "heterocyclic compound libraries" and "fragment-based drug discovery" suggests continued relevance for such molecular scaffolds in pharmaceutical innovation. As synthetic methodologies advance, new derivatives based on this core structure may emerge with enhanced biological properties.

In conclusion, N-(5-Amino-2-methoxyphenyl)-2-thiophenecarboxamide (CAS No. 926218-27-1) represents an important chemical intermediate with significant potential in pharmaceutical research and development. Its unique structural features, combining thiophene and amino-methoxyphenyl moieties, make it a versatile building block for medicinal chemistry applications. As the demand for specialized chemical intermediates grows, compounds like this will continue to play a crucial role in advancing drug discovery efforts and biochemical research.